(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine

• IUPAC Name: [4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
• InChI: InChI=1S/C14H22BNO2/c1-10-6-7-11(9-16)8-12(10)15-17-13(2,3)14(4,5)18-15/h6-8H,9,16H2,1-5H3
• InChI Key: DYSAVNQPEUGNIH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)CN)C
• Molecular Formula: C14H22BNO2
• DSSTOX Substance ID: DTXSID501144614
• Molecular Weight: 247.14 g/mol
• CAS RN: 1011460-69-7

Description

“(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine” is a chemical compound. It contains a boronic ester group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane), which is commonly used in various chemical reactions, particularly in the synthesis of biologically active compounds.

Chemical Reactions Analysis

The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group is known to participate in various chemical reactions. For example, it can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It can also participate in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Scientific Research Applications

Organic Synthesis and Drug Development

Boric acid compounds play a crucial role in organic synthesis and drug design. Researchers utilize them for glycol protection, asymmetric synthesis of amino acids, and reactions like Diels–Alder and Suzuki coupling. Specifically, boric acid derivatives have been investigated as enzyme inhibitors and specific ligands for drug development. .

Anticancer Properties

In the realm of anticancer research, boric acid compounds have demonstrated promising effects. Researchers have observed that low concentrations of boric acid inhibit the growth of lung cancer cells. Additionally, these compounds can induce oxidative stress, leading to apoptosis and necrosis in cancer cells. .

Fluorescent Probes

Boric acid derivatives can serve as fluorescent probes for detecting specific molecules. Researchers have used them to identify hydrogen peroxide, saccharides, copper ions, and fluorine ions. .

Crystallography and Conformational Analysis

The crystal structures of compounds like (4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine have been determined through X-ray diffraction. Density functional theory (DFT) calculations further validate these structures. Researchers compare DFT-optimized molecular structures with experimental X-ray data, ensuring consistency. .

Borate and Sulfonamide Intermediates

This compound serves as an organic intermediate with both borate and sulfonamide groups. It can be synthesized through nucleophilic and amidation reactions. .

Computational Studies

Researchers have employed computational methods (such as B3LYP/6-311G) to calculate HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) energies. .

Mechanism of Action

Target of Action

Compounds with similar structures are often used in organic synthesis as reagents and catalysts .

Mode of Action

Similar compounds are known to participate in various chemical reactions, such as the suzuki-miyaura cross-coupling reaction .

Biochemical Pathways

It’s worth noting that similar compounds are often used in organic synthesis, implying their involvement in creating new carbon-carbon bonds .

Result of Action

Similar compounds are known to participate in various chemical reactions, leading to the formation of new compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It’s worth noting that similar compounds are often used in controlled laboratory environments for organic synthesis .